![molecular formula C8H11BrO2 B6245437 6-bromospiro[3.3]heptane-2-carboxylic acid CAS No. 28114-88-7](/img/no-structure.png)
6-bromospiro[3.3]heptane-2-carboxylic acid
Description
6-Bromospiro[3.3]heptane-2-carboxylic acid is a chemical compound with the molecular formula C8H11BrO2 . It has an average mass of 219.076 Da and a monoisotopic mass of 217.994232 Da .
Molecular Structure Analysis
The molecular structure of 6-bromospiro[3.3]heptane-2-carboxylic acid consists of a spiro[3.3]heptane core with a bromine atom attached to one of the carbon atoms and a carboxylic acid group attached to another carbon atom .Scientific Research Applications
Synthesis of Novel Amino Acids
6-Bromospiro[3.3]heptane-2-carboxylic acid and its derivatives have been utilized in the synthesis of novel amino acids. For example, Radchenko et al. (2010) developed a method for synthesizing 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid, contributing to the family of sterically constrained amino acids useful in chemistry, biochemistry, and drug design (Radchenko, Grygorenko, & Komarov, 2010).
Biocatalytic Ketoreductase-Mediated Reduction
O'Dowd et al. (2022) employed biocatalytic ketoreductase-mediated reduction for the desymmetrization of a prochiral 6-oxaspiro[3.3]heptane-2-carboxylic acid derivative. This process facilitated access to both enantiomers with high enantiomeric excess, demonstrating the compound's utility in synthesizing ester alcohols, amino acids, and amino alcohol building blocks while preserving high enantiopurity (O'Dowd, Manske, Freedman, & Cochran, 2022).
Chemical Rearrangement Studies
Donskaya and Lukovskii (1991) researched the chemical rearrangement of 5,5-Dichloro-6-bromospiro[2.3]hexan-4-one, a related compound, under various conditions, leading to the formation of 1-vinylcyclopropanecarboxylic acid derivatives. This study offers insights into the chemical behavior of spirocyclic compounds under different reagents and temperatures (Donskaya & Lukovskii, 1991).
Determination of Absolute Stereochemistry
Harada et al. (1993) used 2,6-Dimethylspiro[3.3]heptane-2,6-dicarboxylic acid, a structurally similar compound, as a chiral probe for the optical resolution and X-ray crystallographic determination of the absolute stereochemistry of carboxylic acids. This approach is significant for the stereochemical analysis of spirocyclic compounds (Harada, Soutome, Murai, & Uda, 1993).
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-bromospiro[3.3]heptane-2-carboxylic acid can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "Cyclohexene", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Chloroacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium hydroxide", "Succinic anhydride", "Pyridine", "Ethanol" ], "Reaction": [ "Step 1: Bromination of cyclohexene with bromine in the presence of sodium hydroxide to yield 6-bromocyclohexene.", "Step 2: Reduction of 6-bromocyclohexene with sodium borohydride to yield 6-bromocyclohexane.", "Step 3: Carboxylation of 6-bromocyclohexane with chloroacetic acid in the presence of sodium hydroxide to yield 6-bromo-1-chloroacetyl-cyclohexane.", "Step 4: Hydrolysis of 6-bromo-1-chloroacetyl-cyclohexane with hydrochloric acid to yield 6-bromo-1-carboxy-cyclohexane.", "Step 5: Cyclization of 6-bromo-1-carboxy-cyclohexane with sodium hydroxide to yield 6-bromospiro[3.3]heptane-2-carboxylic acid.", "Step 6: Esterification of 6-bromospiro[3.3]heptane-2-carboxylic acid with succinic anhydride in the presence of pyridine and ethanol to yield the desired compound." ] } | |
CAS RN |
28114-88-7 |
Molecular Formula |
C8H11BrO2 |
Molecular Weight |
219.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
